3-(2-methoxyethyl)-1-methyl-7,8-diphenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 2-(2-methoxyethyl)-4-methyl-6,7-diphenylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H21N5O3/c1-25-20-19(21(29)26(23(25)30)13-14-31-2)27-15-18(16-9-5-3-6-10-16)28(22(27)24-20)17-11-7-4-8-12-17/h3-12,15H,13-14H2,1-2H3
• InChI Key: JNLRSGSFIQKILO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CCOC)N3C=C(N(C3=N2)C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C23H21N5O3
• Molecular Weight: 415.4 g/mol
• CAS No.: 887880-65-1

Description

The compound is a complex organic molecule. It seems to contain elements of purine nucleoside analogs. Purine nucleoside analogs have broad antitumor activity targeting indolent lymphoid malignancies. Anticancer mechanisms in this process rely on inhibition of DNA synthesis, induction of apoptosis, etc.

Synthesis Analysis

While specific synthesis information for the requested compound was not found, a related compound, 3-[4-(2-methoxyethyl)phenoxy]propane-1,2-diol (Impurity D of Metoprolol), has been synthesized starting from 4-(2-methoxyethyl)phenol in two steps via KOH-mediated substitution with epichlorohydrin and then H2SO4 catalyzed hydrolysis of the formed epoxide.

Scientific Research Applications

High-Performance Thin-Layer Chromatography (HPTLC) for Compound Analysis

Development of HPTLC Assay Method for Linagliptin : A study by Rode and Tajne (2021) outlines the development of a validated stability-indicating HPTLC method for the determination of Linagliptin in tablet form. This method could be adapted for analyzing similar compounds, demonstrating the application of HPTLC in ensuring the stability and quality of pharmaceutical compounds (Rode & Tajne, 2021).

Biological Activities of Derivatives

Biological Activities of Schiff Base, Hydrazone, and Oxime Derivatives of Curcumin : Omidi and Kakanejadifard (2020) review the synthesis and biological activities of Schiff base, hydrazone, and oxime derivatives of curcumin. This highlights the potential for creating derivatives of complex compounds to enhance medicinal and biological properties (Omidi & Kakanejadifard, 2020).

Environmental Impact of Chemical Compounds

Occurrence, Fate, and Behavior of Parabens in Aquatic Environments : Haman et al. (2015) provide a comprehensive review of parabens in the environment, including their biodegradability and ubiquity in surface water and sediments. Research on the environmental fate of chemicals can inform the development of more sustainable compounds and practices (Haman et al., 2015).

Novel Research Strategies for Chemical Compounds

Research Strategies of Hydantoin Derivatives : Shaikh et al. (2023) discuss the importance of hydantoin as a scaffold in medicinal chemistry, highlighting its role in the synthesis of non-natural amino acids and potential medical applications. This review underscores the significance of scaffold-based research in discovering new therapeutic agents (Shaikh et al., 2023).